4-fluoro-N-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 4-fluoro-N-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H12FN3O2S/c1-22-13-5-3-2-4-12(13)15-19-20-16(23-15)18-14(21)10-6-8-11(17)9-7-10/h2-9H,1H3,(H,18,20,21)
• InChI Key: ZBTKGQMULSAPEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(S2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H12FN3O2S
• Molecular Weight: 329.4 g/mol

Description

4-fluoro-N-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C16H12FN3O2S and its molecular weight is 329.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 329.06342597 g/mol and the complexity rating of the compound is 407. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

Similar compounds have been found to target succinate dehydrogenase (sdh), an enzyme involved in the citric acid cycle .

Mode of Action

Based on the action of similar compounds, it can be hypothesized that it may inhibit the activity of its target enzyme, leading to disruption of the normal biochemical processes .

Biochemical Pathways

The compound, by potentially inhibiting SDH, could affect the citric acid cycle, a crucial metabolic pathway responsible for the generation of energy in the form of ATP .

Result of Action

Inhibition of sdh could potentially lead to disruption of energy production, affecting the normal functioning of cells .

Action Environment

Environmental factors such as pH, temperature, and presence of other molecules can influence the action, efficacy, and stability of the compound .